3-[1-(2-pyridinylacetyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide

• IUPAC Name: 3-[1-(2-pyridin-2-ylacetyl)piperidin-4-yl]-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C21H26N4O2/c26-20(24-16-18-4-3-10-22-15-18)7-6-17-8-12-25(13-9-17)21(27)14-19-5-1-2-11-23-19/h1-5,10-11,15,17H,6-9,12-14,16H2,(H,24,26)
• InChI Key: WGYFSLANHRMGAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)NCC2=CN=CC=C2)C(=O)CC3=CC=CC=N3
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

3-[1-(2-pyridinylacetyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is also known by its chemical name, JNJ-7777120, and has been synthesized using several different methods. In

Mechanism of Action

The mechanism of action of 3-[1-(2-pyridinylacetyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide involves its ability to selectively bind to and block the dopamine D2 receptor. This results in a decrease in dopamine signaling in the brain, which can have a variety of effects depending on the specific brain region and cell type involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and dependent on various factors, including dose, duration of exposure, and specific brain region or cell type involved. Some of the potential effects of the compound include alterations in dopamine signaling, changes in neuronal activity, and modulation of synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[1-(2-pyridinylacetyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide in lab experiments is its selectivity for the dopamine D2 receptor. This allows for more precise manipulation of dopamine signaling in the brain. However, one limitation of the compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 3-[1-(2-pyridinylacetyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide. Some of these directions include investigating the compound's potential use in the treatment of other neurological and psychiatric disorders, exploring its effects on other neurotransmitter systems, and developing more selective and potent analogs of the compound. Additionally, further research is needed to fully understand the complex biochemical and physiological effects of the compound and how these effects may vary depending on the specific brain region and cell type involved.

Synthesis Methods

The synthesis of 3-[1-(2-pyridinylacetyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide has been achieved using several methods. One of the most commonly used methods involves the reaction of 4-piperidone with 2-pyridinecarboxylic acid, followed by the addition of 3-pyridinemethanamine. The resulting product is then treated with acetic anhydride to obtain the final compound. Other methods involve the use of different starting materials and reagents, but all result in the same final product.

Scientific Research Applications

3-[1-(2-pyridinylacetyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research involves the compound's ability to act as a selective antagonist of the dopamine D2 receptor. This has led to investigations into the compound's potential use in the treatment of various neurological and psychiatric disorders, including schizophrenia and addiction.